Cas no 2228618-84-4 (3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid)

• Product Name: 3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid
• CAS No: 2228618-84-4
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 6255554
• PubChem ID: 165702825
• Update Time: 2025-10-19

3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid
• 3-[5-(methoxycarbonyl)thiophen-2-yl]-2-methylpropanoic acid
• 2228618-84-4
• EN300-1787946

• Inchi： 1S/C10H12O4S/c1-6(9(11)12)5-7-3-4-8(15-7)10(13)14-2/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： JANJHVSJJPBXFB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 228.04563003g/mol
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-5-(methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid

Introduction to 3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic Acid (CAS No. 2228618-84-4)

3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid (CAS No. 2228618-84-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid features a thiophene ring substituted with a methoxycarbonyl group at the 3 and 5 positions, and a 2-methylpropanoic acid moiety. This specific arrangement of functional groups imparts the compound with unique chemical and biological characteristics that make it an attractive candidate for further research and development.

Recent studies have highlighted the potential of thiophene derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thiophene-based compounds exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry demonstrated that thiophene derivatives could effectively inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and apoptosis.

In the context of 3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid, preliminary research has shown promising results in both in vitro and in vivo models. In vitro studies using human cancer cell lines have indicated that this compound can significantly reduce cell viability and induce apoptosis through the modulation of specific signaling pathways. Additionally, in vivo studies conducted on animal models have demonstrated that 3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid can effectively inhibit tumor growth without causing significant toxicity to normal tissues.

The pharmacokinetic properties of 3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid have also been investigated to assess its potential as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered drug. The stability of the compound under various conditions has also been evaluated, and it has been found to be stable in both acidic and basic environments, which is crucial for its practical application.

The synthetic route for the preparation of 3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the thiophene ring, introduction of the methoxycarbonyl groups, and final functionalization with the 2-methylpropanoic acid moiety. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.

In conclusion, 3,5-(Methoxycarbonyl)thiophen-2-yl-2-methylpropanoic acid (CAS No. 2228618-84-4) represents a promising compound with potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and therapeutic potential, paving the way for its use in various medical applications.